Cas no 2228601-24-7 ({2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine
• CAS No: 2228601-24-7
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6335150
• PubChem ID: 165852291
• Update Time: 2025-07-20

{2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine
• {2,2-dimethyl-1-[4-(trifluoromethyl)pyridin-3-yl]cyclopropyl}methanamine
• 2228601-24-7
• EN300-1939481

• Inchi： 1S/C12H15F3N2/c1-10(2)6-11(10,7-16)9-5-17-4-3-8(9)12(13,14)15/h3-5H,6-7,16H2,1-2H3
• InChI Key： FRHDTPYDISJBDF-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1(CN)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on {2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine

Comprehensive Overview of {2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine (CAS No. 2228601-24-7)

The compound {2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine, identified by its CAS No. 2228601-24-7, represents a structurally unique and pharmacologically significant molecule in modern organic chemistry. Its distinctive cyclopropyl and trifluoromethylpyridine moieties contribute to its potential applications in drug discovery, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential to address challenges in small-molecule therapeutics and functional materials.

One of the most notable features of {2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine is its rigid cyclopropane ring, which enhances metabolic stability and bioavailability—a critical factor in the development of next-generation pharmaceuticals. The presence of the trifluoromethyl group further augments its lipophilicity and electronic properties, making it a valuable scaffold for medicinal chemistry applications. Recent studies highlight its potential in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with current trends in precision medicine.

In the context of sustainability and green chemistry, CAS No. 2228601-24-7 has garnered attention for its potential role in eco-friendly agrochemicals. The trifluoromethylpyridine moiety is known for its efficacy in pest control while minimizing environmental impact, addressing the growing demand for low-toxicity crop protection agents. This aligns with global initiatives to reduce the ecological footprint of agricultural practices, a topic frequently searched by stakeholders in agrochemical innovation.

From a synthetic perspective, the preparation of {2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine involves advanced cross-coupling reactions and cyclopropanation techniques, reflecting the cutting-edge methodologies in organofluorine chemistry. Its synthesis is often discussed in academic forums and patent literature, particularly in relation to catalysis and stereoselective synthesis—key areas of interest for chemists exploring high-value intermediates.

The compound’s structural complexity and functional diversity also make it a candidate for material science applications. For instance, its incorporation into polymeric matrices or liquid crystals could enhance thermal stability and optoelectronic properties, addressing needs in flexible electronics and display technologies. These applications resonate with the surge in searches for advanced functional materials and smart coatings.

In summary, {2,2-dimethyl-1-4-(trifluoromethyl)pyridin-3-ylcyclopropyl}methanamine (CAS No. 2228601-24-7) stands at the intersection of multiple high-impact fields, from drug development to sustainable agriculture and innovative materials. Its unique architecture and adaptable chemistry position it as a molecule of significant interest for researchers aiming to tackle contemporary scientific and industrial challenges. As the demand for tailored chemical solutions grows, this compound is poised to play a pivotal role in shaping future innovations.